Cas no 161996-33-4 (1H-1,2,4-Triazole-1-acetamide,N-cyclopentyl-3-nitro-)
161996-33-4 structure
Product Name:1H-1,2,4-Triazole-1-acetamide,N-cyclopentyl-3-nitro-
CAS No:161996-33-4
MF:C9H13N5O3
MW:239.231220960617
CID:216953
PubChem ID:686144
Update Time:2025-04-19
1H-1,2,4-Triazole-1-acetamide,N-cyclopentyl-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-1-acetamide,N-cyclopentyl-3-nitro-
- TA 105
- EU-0085630
- AG-690/37012101
- N-cyclopentyl-2-(3-nitro-1,2,4-triazol-1-yl)acetamide
- Cambridge id 5681329
- AB00093289-01
- Z605736538
- AKOS000560703
- N-cyclopentyl-2-{3-nitro-1H-1,2,4-triazol-1-yl}acetamide
- Oprea1_277085
- N-cyclopentyl-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide
- 161996-33-4
- Oprea1_577428
-
- Inchi: 1S/C9H13N5O3/c15-8(11-7-3-1-2-4-7)5-13-6-10-9(12-13)14(16)17/h6-7H,1-5H2,(H,11,15)
- InChI Key: FYURTHVEGXRKAG-UHFFFAOYSA-N
- SMILES: O=C(CN1C=NC([N+](=O)[O-])=N1)NC1CCCC1
Computed Properties
- Exact Mass: 239.10183929g/mol
- Monoisotopic Mass: 239.10183929g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 106Ų
1H-1,2,4-Triazole-1-acetamide,N-cyclopentyl-3-nitro- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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